N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine

• IUPAC Name: N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine
• InChI: InChI=1S/C14H13N7O/c22-19(9-20-13-7-3-1-5-11(13)15-17-20)10-21-14-8-4-2-6-12(14)16-18-21/h1-8,22H,9-10H2
• InChI Key: YHGUQKPPLHWKNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CN(CN3C4=CC=CC=C4N=N3)O
• Molecular Formula: C14H13N7O
• Molecular Weight: 295.30 g/mol

Description

N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine, also known as BTAH, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BTAH is a versatile compound that can be used in a wide range of applications, including organic synthesis, materials science, and biochemical research. In

Scientific Research Applications

N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine has a wide range of applications in scientific research. One of the most significant applications of N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine is in organic synthesis. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine can be used as a reducing agent in a variety of organic reactions, including the reduction of nitro compounds, ketones, and aldehydes. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine can also be used as a catalyst in a variety of reactions, including the oxidation of alcohols and the dehydrogenation of amines.
In addition to its applications in organic synthesis, N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine has also been used in materials science. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine can be used as a stabilizer for polymers, and it has been shown to improve the thermal stability and mechanical properties of polymers.

Mechanism of Action

The mechanism of action of N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine is complex and not fully understood. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine is a versatile compound that can act as both a reducing agent and a catalyst. The mechanism of action of N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine in organic synthesis involves the transfer of electrons from N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine to the substrate, resulting in the reduction of the substrate. The mechanism of action of N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine as a catalyst involves the activation of the substrate by N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine, resulting in the formation of a reactive intermediate.
Biochemical and Physiological Effects:
N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine has been shown to have a variety of biochemical and physiological effects. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine has been shown to have antioxidant properties, and it has been shown to protect cells from oxidative stress. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine has also been shown to have anti-inflammatory properties, and it has been shown to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine in lab experiments is its versatility. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine can be used as both a reducing agent and a catalyst, making it a useful tool in a variety of experiments. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine is also relatively inexpensive and easy to synthesize, making it accessible to researchers with limited resources.
One of the limitations of using N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine in lab experiments is its potential toxicity. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine has been shown to be toxic to some cell lines at high concentrations, and caution should be taken when working with N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine. Additionally, N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine is not soluble in water, which can make it challenging to work with in aqueous environments.

Future Directions

There are many future directions for research involving N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine. One area of research that is of particular interest is the development of new applications for N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine in organic synthesis. Researchers are also exploring the potential of N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine as a drug delivery system, as well as its potential as a therapeutic agent for the treatment of cancer and other diseases.
Conclusion:
In conclusion, N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine is a versatile compound that has a wide range of applications in scientific research. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine can be synthesized using a variety of methods and can be used as both a reducing agent and a catalyst. N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine has been shown to have a variety of biochemical and physiological effects, and it has many advantages and limitations for lab experiments. There are many future directions for research involving N,N-bis(benzotriazol-1-ylmethyl)hydroxylamine, and its potential applications are vast.

Synthesis routes and methods

Procedure details

To a stirred solution of 1-(hydroxymethyl)benzotriazole (44.8 parts) in 375 parts of methanol at room temperature was added 10.4 parts of hydroxylamine hydrochloride. The reaction mixture was stirred at room temperature for about five hours and then placed in a freezer for about six hours. The precipitated white solid was filtered, washed with cold water and dried in vacuo (in presence of phosphorus pentoxide). The dried product, m.p. 175°-7° C. (reported m.p. 173°-4° C.), 24 parts: was identified as N,N-bis (benzotriazol-1-yl methyl) hydroxylamine (54.2% yield) by 1H and 13C NMR spectral analysis.